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Compound of Interest

Compound Name: Laurylamine hydrochloride

Cat. No.: B1198900 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Core Chemical Information
Laurylamine hydrochloride, also known as dodecylamine hydrochloride, is a primary aliphatic

amine salt with the CAS number 929-73-7.[1][2] This white, solid organic compound is

characterized by a 12-carbon aliphatic chain attached to a protonated amine group, paired with

a chloride anion.[1] Its amphiphilic nature, possessing both a hydrophobic dodecyl tail and a

hydrophilic amine head, underpins its diverse applications, notably as a cationic surfactant.[3]

[4]

Physicochemical Properties
A summary of the key physicochemical properties of laurylamine hydrochloride is presented

in the table below.
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Property Value Source(s)

Molecular Formula C₁₂H₂₈ClN [1][3][5]

Molecular Weight 221.81 g/mol [1][3][6][7]

Appearance White to off-white solid/powder [1][2]

Melting Point 186-188 °C [7]

Boiling Point 247-249 °C [1]

Solubility

Moderately soluble in water

(approx. 78 mg/L at 25 °C),

soluble in methanol.

[1][7]

Vapor Pressure 7.62 x 10⁻⁸ mm Hg [2]

Chemical Identifiers
For unambiguous identification in databases and literature, the following identifiers are

assigned to laurylamine hydrochloride.
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Identifier Type Identifier Source(s)

CAS Number 929-73-7 [1][3][5][6][7]

EC Number 213-205-7 [5][6]

PubChem CID 13582 [8]

ChEMBL ID CHEMBL113050 [5][6]

InChI

InChI=1S/C12H27N.ClH/c1-2-

3-4-5-6-7-8-9-10-11-12-13;/h2-

13H2,1H3;1H

[1][5][7]

InChIKey
TWFQJFPTTMIETC-

UHFFFAOYSA-N
[1][5][7]

Canonical SMILES
CCCCCCCCCCCC[NH3+].

[Cl-]
[8]

Synonyms

Dodecylamine hydrochloride,

n-Dodecylammonium chloride,

Laurylammonium

hydrochloride

[1][2][3][6]

Synthesis and Chemical Reactions
Synthesis of n-Dodecylamine Hydrochloride
A common laboratory-scale synthesis involves the direct reaction of dodecylamine with

hydrochloric acid.[1]

Experimental Protocol:

Materials: Dodecylamine, Methylene chloride, Anhydrous hydrogen chloride, Phosphorus

pentoxide.

Procedure:

Dissolve 85 g (0.46 mol) of dodecylamine in 500 mL of methylene chloride.
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Cool the solution to 0 °C in an ice bath.

Saturate the solution with anhydrous hydrogen chloride gas over a period of 45 minutes.

A white, crystalline solid of n-dodecylamine hydrochloride will precipitate.

Separate the solid by filtration.

Dry the product in a vacuum desiccator over phosphorus pentoxide.

Yield: This method can provide a high yield of approximately 95.5% (97.5 g).[9]

Another synthetic route involves the reduction of 1-azidododecane.[1]

Chemical Reactivity
Laurylamine hydrochloride exhibits reactivity typical of an amine salt.

Basicity: It acts as a weak base and will neutralize acids in exothermic reactions to form the

corresponding salts and water.[1]

Hydrolysis: In aqueous solutions, it can undergo hydrolysis to form dodecylamine and

hydrochloric acid.[1]

Reaction with Oxidizing Agents: It can react with strong oxidizing agents, which may produce

hazardous byproducts such as carbon monoxide and nitrogen oxides.[1][3]

Stability: The compound is generally stable under normal conditions.[3] However, under

alkaline conditions, the free amine (dodecylamine) will precipitate.[3]

Applications in Research and Development
The unique physicochemical properties of laurylamine hydrochloride make it a versatile

compound in various scientific and industrial applications.

Surfactant and Emulsifying Agent
As a cationic surfactant, laurylamine hydrochloride is effective at reducing surface tension.[3]

This property is fundamental to its use as an emulsifying and dispersing agent.[3] The critical
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micelle concentration (CMC) is a key parameter for surfactants, representing the concentration

at which micelle formation begins.[10] While the specific CMC for laurylamine hydrochloride
is not readily available in the provided search results, the CMC of similar long-chain

alkylamines is known to be influenced by factors such as chain length and the nature of the

head group.

Corrosion Inhibition
Laurylamine hydrochloride is an effective corrosion inhibitor, particularly for carbon steel in

acidic environments.[1]

Mechanism of Action:

The primary mechanism of inhibition is the adsorption of the dodecylamine cation onto the

metal surface.[11][12] The polar amine head group (-NH₃⁺) interacts with the charged metal

surface, while the nonpolar hydrocarbon tail orients away from the surface. This forms a dense,

hydrophobic barrier that isolates the metal from the corrosive medium, thereby impeding both

anodic and cathodic corrosion reactions.[11] The adsorption can be a combination of

physisorption and chemisorption.[11][12]

Metal Surface (e.g., Carbon Steel)

H+ Cl⁻Dodecylammonium Cation
(C₁₂H₂₅NH₃⁺)

Metal Surface

Adsorption Protective Hydrophobic Layer

Inhibits Attack
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Corrosion inhibition by dodecylamine hydrochloride.

Experimental Protocol for Evaluation of Corrosion Inhibition:

Weight Loss Method:

Coupon Preparation: Mechanically polish metal coupons with successive grades of

abrasive paper, rinse with deionized water, degrease with acetone or ethanol, and dry.

Initial Weighing: Accurately weigh the prepared coupons.

Immersion: Immerse the coupons in the corrosive solution with and without various

concentrations of laurylamine hydrochloride.

Exposure: Maintain the setup at a constant temperature for a specified duration (e.g., 24,

48, 72 hours).

Final Weighing: After exposure, clean the coupons to remove corrosion products and re-

weigh.

Calculations: Determine the corrosion rate and inhibition efficiency.

Electrochemical Methods (Potentiodynamic Polarization - PDP & Electrochemical Impedance

Spectroscopy - EIS):

Cell Setup: Assemble a three-electrode cell with a working electrode (the metal sample), a

reference electrode, and a counter electrode in the test solution.

Stabilization: Allow the system to stabilize by monitoring the Open Circuit Potential (OCP).

PDP Measurement: Scan the potential and measure the resulting current to determine

corrosion potential (Ecorr) and corrosion current density (icorr).

EIS Measurement: Apply a small amplitude AC voltage over a range of frequencies to

measure the impedance of the system, providing information on the charge transfer

resistance.

Workflow for evaluating corrosion inhibitors.
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Nanoparticle Synthesis
Laurylamine hydrochloride and its free amine form, dodecylamine, are utilized as capping or

stabilizing agents in the synthesis of nanoparticles.[13][14] The amine group coordinates to the

surface of the forming nanoparticles, while the long alkyl chain provides a steric barrier,

preventing aggregation and controlling particle size and morphology.[13] For instance,

dodecylamine has been used in the synthesis of ultrasmall palladium nanoparticles.[15][16]

The concentration of dodecylamine can significantly influence the resulting nanoparticle size

and shape.[17]

General Experimental Workflow for Nanoparticle Synthesis:

Precursor Preparation: Dissolve the metal precursor salt in a suitable solvent.

Addition of Capping Agent: Introduce laurylamine hydrochloride or dodecylamine to the

solution.

Reduction: Add a reducing agent to initiate the formation of nanoparticles.

Growth and Stabilization: Allow the nanoparticles to grow to the desired size, with the

capping agent stabilizing their surface.

Purification: Isolate and purify the nanoparticles through methods like centrifugation and

washing.
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General workflow for nanoparticle synthesis.

Role in Drug Development and Delivery
Laurylamine hydrochloride is mentioned as an organic intermediate in drug development.[1]

Its surfactant properties and the ability of its parent amine to act as a capping agent for

nanoparticles suggest potential applications in drug delivery systems.[13][14] Cationic

surfactants can interact with negatively charged cell membranes, which can be a factor in drug
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uptake.[18][19] However, this interaction can also lead to cytotoxicity.[18] The use of long-chain

amines in lipid nanoparticles (LNPs), which are crucial for modern drug delivery, including

mRNA vaccines, highlights the relevance of this class of molecules.[14]

Biological Activity and Signaling Pathways
Direct studies on the specific signaling pathways affected by laurylamine hydrochloride are

not readily available in the public domain. However, the biological activity can be inferred from

the behavior of similar long-chain primary amines and cationic surfactants.

The primary biological interaction of such amphiphilic molecules is with cell membranes.[20]

Due to the negative charge of bacterial cell surfaces, cationic surfactants like laurylamine
hydrochloride are widely used as antimicrobial agents.[19][21] The proposed mechanism

involves the disruption of the cell membrane's integrity.[20] The hydrophobic tail can insert into

the lipid bilayer, leading to increased membrane fluidity, pore formation, and eventual cell lysis.

[20]

In the context of eukaryotic cells, the interaction with the plasma membrane can influence

cellular processes. The binding of cationic surfactant-DNA complexes to the cell membrane is a

critical step in transfection, although it can also lead to the trapping of these complexes on the

cell surface, limiting internalization.[22] Some long-chain amines have been shown to inhibit

the activity of enzymes like dynamin GTPase, which is involved in endocytosis.[23]

It is important to note that the biological effects of long-chain alkylamines can include toxicity to

aquatic organisms and potential irritant effects on skin, eyes, and the respiratory system in

humans.[1][24]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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